Cas no 2161633-94-7 (5-(Acetamidomethyl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(Acetamidomethyl)-1,2-oxazole-3-carboxylic acid
• CAS No: 2161633-94-7
• MF: C₇H₈N₂O₄
• MW: 184.149421691895
• CID: 5859087
• PubChem ID: 165933590
• Update Time: 2025-10-30

5-(Acetamidomethyl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(acetamidomethyl)-1,2-oxazole-3-carboxylic acid
• EN300-5246937
• 2161633-94-7
• 5-(Acetamidomethyl)-1,2-oxazole-3-carboxylic acid

• Inchi： 1S/C7H8N2O4/c1-4(10)8-3-5-2-6(7(11)12)9-13-5/h2H,3H2,1H3,(H,8,10)(H,11,12)
• InChI Key： KKVOMHIJNWEZAK-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)CNC(C)=O

Computed Properties

• Exact Mass: 184.04840674g/mol
• Monoisotopic Mass: 184.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 92.4Ų

Additional information on 5-(Acetamidomethyl)-1,2-oxazole-3-carboxylic acid

5-(Acetamidomethyl)-1,2-Oxazole-3-Carboxylic Acid: A Comprehensive Overview

5-(Acetamidomethyl)-1,2-Oxazole-3-Carboxylic Acid, also known by its CAS number 2161633-94-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The structure of 5-(Acetamidomethyl)-1,2-Oxazole-3-Carboxylic Acid includes an acetamidomethyl group attached to the 5-position of the oxazole ring and a carboxylic acid group at the 3-position. These functional groups confer unique chemical and biological properties to the molecule.

The synthesis of 5-(Acetamidomethyl)-1,2-Oxazole-3-Carboxylic Acid involves a series of well-established organic reactions. The oxazole ring is typically formed through cyclization reactions involving an aldehyde or ketone and an amine derivative. The introduction of the acetamidomethyl group requires careful control over reaction conditions to ensure regioselectivity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, making it more accessible for research and potential commercial applications.

The chemical structure of 5-(Acetamidomethyl)-1,2-Oxazole-3-Carboxylic Acid plays a crucial role in its biological activity. The oxazole ring is known for its stability and ability to participate in hydrogen bonding, which can enhance the molecule's solubility and bioavailability. The carboxylic acid group adds acidity to the molecule, potentially influencing its interaction with biological systems. Recent studies have explored the role of this compound in various pharmacological contexts, including its potential as a drug candidate for treating neurological disorders.

In terms of applications, 5-(Acetamidomethyl)-1,2-Oxazole-3-Carboxylic Acid has shown promise in drug discovery efforts targeting neurodegenerative diseases such as Alzheimer's disease. Its ability to modulate specific neurotransmitter systems has been highlighted in recent research papers. Additionally, this compound has been investigated for its potential as a building block in the synthesis of more complex molecules with enhanced therapeutic properties.

The toxicity profile of 5-(Acetamidomethyl)-1,2-Oxazole-3-Carboxylic Acid has also been a subject of recent studies. Initial findings suggest that it exhibits low toxicity at therapeutic concentrations, which is a favorable attribute for drug development. However, further long-term studies are required to fully understand its safety profile and potential side effects.

In conclusion, 5-(Acetamidomethyl)-1,2-Oxazole-3-Carboxylic Acid represents an intriguing compound with diverse applications in organic chemistry and pharmacology. Its unique structure and functional groups make it a valuable tool for researchers exploring new drug candidates and advanced materials. As ongoing studies continue to uncover its full potential, this compound is poised to play an increasingly important role in various scientific disciplines.